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Compound of Interest

Compound Name: Disperse blue 91

Cat. No.: B1173503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of Disperse
Blue 91 (C.I. 60753). Disperse Blue 91 is an anthraquinone-based synthetic dye with

applications in various research and industrial settings.[1] Due to its low aqueous solubility,

proper preparation of a stock solution in an appropriate organic solvent is crucial for its use in

experimental assays.[2] This guide outlines the necessary materials, safety precautions, and a

step-by-step procedure for solubilizing Disperse Blue 91, along with recommendations for

storage and handling.

Physicochemical and Safety Data
A summary of the key properties and safety information for Disperse Blue 91 is presented in

Table 1. Researchers should always consult the latest Safety Data Sheet (SDS) from their

supplier for comprehensive safety information.

Table 1: Physicochemical Properties and Safety Information for Disperse Blue 91
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Property Value Reference

Chemical Name C.I. Disperse Blue 91

Molecular Formula C₂₀H₂₁NO₅

Molecular Weight 355.38 g/mol

CAS Number 12222-89-8

Appearance
Blue powder (typical for

disperse dyes)
General Knowledge

Solubility

Water: Very slightly soluble.

Organic Solvents: Generally

soluble in polar organic

solvents such as Dimethyl

Sulfoxide (DMSO),

Dimethylformamide (DMF),

acetone, and ethanol. Specific

quantitative data is not readily

available.

[2][3]

Stability

Stable under standard

laboratory conditions.

Solutions in DMSO should be

used fresh or stored properly

to avoid degradation.

[1][4]

Safety Precautions

May cause skin irritation,

serious eye damage, and

allergic skin reactions. May

cause cancer. Handle with

appropriate personal protective

equipment (PPE), including

gloves, lab coat, and safety

goggles. Work in a well-

ventilated area or a chemical

fume hood.

[5][6][7][8]
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Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Disperse Blue 91 in

Dimethyl Sulfoxide (DMSO). DMSO is a common solvent for poorly water-soluble compounds

in biological and chemical research.

Materials:

Disperse Blue 91 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Glass vial with a screw cap (e.g., 1.5 mL or 2.0 mL)

Vortex mixer

Pipettors and appropriate tips

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Procedure:

Pre-weighing Preparation:

Ensure the analytical balance is calibrated and level.

Place a clean, empty glass vial on the balance and tare the weight.

Weighing Disperse Blue 91:

Carefully weigh approximately 3.55 mg of Disperse Blue 91 powder directly into the tared

vial. This will yield a 10 mM solution in 1 mL of DMSO.
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Calculation:

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Molecular Weight (MW) = 355.38 g/mol

Mass (m) = C x V x MW = 0.010 mol/L x 0.001 L x 355.38 g/mol = 0.00355 g = 3.55 mg

Dissolving the Compound:

Add 1 mL of anhydrous DMSO to the vial containing the weighed Disperse Blue 91.

Securely cap the vial.

Vortex the solution at high speed for approximately 2-5 minutes, or until the powder is

completely dissolved. Visually inspect the solution against a light source to ensure no solid

particles remain.

If the compound does not fully dissolve, gentle warming in a water bath (37°C) or

sonication may be applied.

Storage of the Stock Solution:

For immediate use, the solution can be kept at room temperature, protected from light.

For short-term storage (days to weeks), aliquot the stock solution into smaller volumes in

tightly sealed vials to minimize freeze-thaw cycles and store at -20°C, protected from light.

[4]

For long-term storage, consult the manufacturer's recommendations. It is generally

advisable to prepare fresh stock solutions for critical experiments.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of a Disperse Blue 91 stock

solution.
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Workflow for Disperse Blue 91 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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